Cas no 87639-57-4 (Dimethyl 4-bromophthalate)

Dimethyl 4-bromophthalate structure
Dimethyl 4-bromophthalate structure
Product Name:Dimethyl 4-bromophthalate
CAS No:87639-57-4
MF:C10H9BrO4
MW:273.080062627792
MDL:MFCD07772010
CID:61103
PubChem ID:11323262
Update Time:2024-10-26

Dimethyl 4-bromophthalate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 4-bromophthalate
    • 1,2-BENZENEDICARBOXYLIC ACID,4-BROMO-,1,2-DIMETHYL ESTER
    • DIMETHYL 4-BROMO-1,2-BENZENEDICARBOXYLATE
    • dimethyl 4-bromobenzene-1,2-dicarboxylate
    • 1,2-Benzenedicarboxylic acid, 4-bromo-, dimethyl ester
    • 4-Bromophthalic acid=dimethyl
    • AMNIKUDFXYWYSY-UHFFFAOYSA-N
    • 4-bromo-phthalic acid dimethyl ester
    • OR40460
    • AM82977
    • ST2419250
    • AX8035223
    • Z5240
    • 639D574
    • 1,2-BENZENEDICARBOXYLIC ACID,4-BROMO-,1,2-DIMETHYL
    • 1,2-
    • 1,2-Benzenedicarboxylic acid, 4-bromo-, dimethyl ester (9CI)
    • 1,2-Dimethyl 4-bromobenzene-1,2-dicarboxylate
    • 4-Bromophthalic acid dimethyl ester
    • SY113375
    • DTXSID70462393
    • EN300-749179
    • MFCD07772010
    • DIMETHYL4-BROMOPHTHALATE
    • SCHEMBL4577829
    • DS-14573
    • CS-W005771
    • 1,2-dimethyl 4-bromophthalate
    • 87639-57-4
    • AKOS016003521
    • MDL： MFCD07772010
    • Inchi： 1S/C10H9BrO4/c1-14-9(12)7-4-3-6(11)5-8(7)10(13)15-2/h3-5H,1-2H3
    • InChI Key： AMNIKUDFXYWYSY-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C(OC)=O)=CC(Br)=CC=1)OC

Computed Properties

  • Exact Mass: 271.96800
  • Monoisotopic Mass: 271.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.505
  • Melting Point: No data available
  • Boiling Point: 305.1 °C at 760 mmHg
  • Flash Point: 305.1 °C at 760 mmHg
  • Refractive Index: 1.546
  • PSA: 52.60000
  • LogP: 2.02230
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dimethyl 4-bromophthalate Security Information

Dimethyl 4-bromophthalate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 4-bromophthalate Pricemore >>

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Dimethyl 4-bromophthalate Production Method

Production Method 1

6968-28-1 6968-28-1
87639-57-4 87639-57-4
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  0 °C; 0 °C → reflux; 12 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C
Reference
Chiral Supramolecular U-Shaped Catalysts Induce the Multiselective Diels-Alder Reaction of Propargyl Aldehyde
Hatano, Manabu ; et al, Journal of the American Chemical Society, 2018, 140(47), 16253-16263

Production Method 2

131-11-3 131-11-3
87639-57-4 87639-57-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Sodium bromate Solvents: Water ;  30 min, < 20 °C; 7 h, 20 °C
Reference
Synthesis of di-n-butyl 4-bromophthalate
Sun, Shu-juan; et al, Huaxue Shiji, 2010, 32(1), 87-90

Production Method 3

131-11-3 131-11-3
87639-57-4 87639-57-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium bromate
Reference
Study on the bromination of deactivated aromatics
Chen, Hong-Biao; et al, Youji Huaxue, 2002, 22(5), 371-374

Production Method 4

87639-57-4 87639-57-4
Reaction Conditions
1.1 280 °C
Reference
The retro-Diels-Alder reaction. Part I. C-C dienophiles
Rickborn, Bruce, Organic Reactions (Hoboken, 1998, 52,

Production Method 5

87639-57-4 87639-57-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Bromine Solvents: Water ;  2 h, 8 °C; 22 h, 60 °C
1.2 Reagents: Sulfuric acid ;  pH 1
2.1 Reagents: Thionyl chloride ;  5 h, -10 °C
2.2 -10 °C; overnight, rt
Reference
Inhibitors of phenylalanine ammonia-lyase (PAL): Synthesis and biological evaluation of 5-substituted 2-aminoindane-2-phosphonic acids
Zon, Jerzy; et al, Chemistry & Biodiversity, 2005, 2(9), 1187-1194

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Dimethyl 4-bromophthalate Preparation Products

Dimethyl 4-bromophthalate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:87639-57-4)Dimethyl 4-bromophthalate
Order Number:A862491
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:36
Price ($):238.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87639-57-4)DIMETHYL 4-BROMOPHTHALATE
Order Number:sfd1407
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:87639-57-4)Dimethyl 4-bromophthalate
A862491
Purity:99%
Quantity:100g
Price ($):238.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:87639-57-4)DIMETHYL 4-BROMOPHTHALATE
sfd1407
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email